Cas no 420802-69-3 (Cyclopent[b]indole-5-carboxaldehyde, 1,2,3,4-tetrahydro-1-methyl- (9CI))

Cyclopent[b]indole-5-carboxaldehyde, 1,2,3,4-tetrahydro-1-methyl- (9CI) structure
420802-69-3 structure
Product name:Cyclopent[b]indole-5-carboxaldehyde, 1,2,3,4-tetrahydro-1-methyl- (9CI)
CAS No:420802-69-3
MF:C13H13NO
MW:199.248423337936
CID:927755
PubChem ID:22381736

Cyclopent[b]indole-5-carboxaldehyde, 1,2,3,4-tetrahydro-1-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopent[b]indole-5-carboxaldehyde, 1,2,3,4-tetrahydro-1-methyl- (9CI)
    • 420802-69-3
    • 1-methyl-1,2,3,4-tetrahydrocyclopenta[b]indole-5-carbaldehyde
    • DB-286470
    • SCHEMBL6278389
    • CYCLOPENT[B]INDOLE-5-CARBOXALDEHYDE, 1,2,3,4-TETRAHYDRO-1-METHYL-
    • Cyclopent[b]indole-5-carboxaldehyde,1,2,3,4-tetrahydro-1-methyl-(9ci)
    • Inchi: InChI=1S/C13H13NO/c1-8-5-6-11-12(8)10-4-2-3-9(7-15)13(10)14-11/h2-4,7-8,14H,5-6H2,1H3
    • InChI Key: BGYRJQYUOKSBED-UHFFFAOYSA-N
    • SMILES: CC1CCC2=C1C3=CC=CC(=C3N2)C=O

Computed Properties

  • Exact Mass: 199.099714038g/mol
  • Monoisotopic Mass: 199.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 32.9Ų

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